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Methasulfocarb Profile and Application Data

Author: Smolecule Technical Support Team. Date: February 2026

Compound Focus: Methasulfocarb

CAS No.: 66952-49-6

Cat. No.: S535103

The following tables consolidate the available physicochemical, toxicological, and application data for

methasulfocarb, which is a fungicide and plant growth regulator used primarily in rice crops [1].

Table 1: Physicochemical Properties of Methasulfocarb

Property Value Conditions |/ Notes
Chemical Formula CoH11NO4S2 [1] [2] -
Molecular Weight 261.31 g/mol [1] [2] -
CAS RN 66952-49-6 [1] [3] [2] -
IUPAC Name S-4-(mesyloxy)phenyl -

methyl(thiocarbamate) [1]

Appearance Colourless crystalline solid [1] -

Melting Point 138 °C [1] -

Water Solubility 480 mg L1 [1] Moderate, at 20°C &
pH 7

Octanol-Water Partition 1.68 [1] Low

Coefficient (Log P)

© 2026 Smolecule. All rights reserved. 1/6 Tech Support


https://www.smolecule.com/products/s535103?utm_src=pdf-body
https://www.smolecule.com/products/s535103?utm_src=pdf-interest
https://www.smolecule.com/products/s535103?utm_src=pdf-body
https://sitem.herts.ac.uk/aeru/iupac/Reports/1218.htm
https://www.smolecule.com/products/s535103?utm_src=pdf-body
https://sitem.herts.ac.uk/aeru/iupac/Reports/1218.htm
https://www.invivochem.com/methasulfocarb.html
https://sitem.herts.ac.uk/aeru/iupac/Reports/1218.htm
https://www.invivochem.com/methasulfocarb.html
https://sitem.herts.ac.uk/aeru/iupac/Reports/1218.htm
https://www.sigmaaldrich.com/US/en/product/sial/32148
https://www.invivochem.com/methasulfocarb.html
https://sitem.herts.ac.uk/aeru/iupac/Reports/1218.htm
https://sitem.herts.ac.uk/aeru/iupac/Reports/1218.htm
https://sitem.herts.ac.uk/aeru/iupac/Reports/1218.htm
https://sitem.herts.ac.uk/aeru/iupac/Reports/1218.htm
https://sitem.herts.ac.uk/aeru/iupac/Reports/1218.htm
https://www.smolecule.com/products/s535103?utm_src=pdf-header-pricing
https://www.smolecule.com/contact?utm_src=pdf-footer

Technique Innovation & Translatability

S m O | e C U | e Specifications & Pricing

Property Value Conditions | Notes
Vapor Pressure Decomposes before boiling [1] -
Mode of Action Growth retarding activity [1] FRAC Code: 42 [1]

Table 2: Ecotoxicological and Regulatory Profile

Category Data Notes

Mammalian Acute Oral 112 mg kgt [1] Moderate toxicity (Rat)

LDso

EU Regulatory Status Not approved [1] Regulation (EC)
1107/2009

Example Applications Rice [1] Soil application

Example Pests Fusarium, Mucor, Pseudomonas, Pythium, -

Controlled Rhizoctonia spp. [1]

Formulation Types Granular or wettable powder [1] For soil application

Proposed Experimental Workflow for Soil Treatment

Based on the general information available, here is a visual workflow for a typical soil treatment efficacy

study. This diagram outlines the key stages from initial setup to final analysis.
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Workflow for Soil Treatment Efficacy Study

Detailed Methodologies for Key Stages

¢ Soil Preparation and Experimental Setup

o Use a standardized potting soil or sterilized natural soil to minimize background microbial
interference.

o Fill multiple pots (e.g., 10-15 per treatment group) to ensure statistical power.

o Include control groups: untreated healthy control (no pathogen, no chemical), untreated
diseased control (with pathogen, no chemical), and a positive control (with pathogen,
established fungicide).

e Pathogen Inoculation and Chemical Application

o Inoculate the soil with a standardized spore or mycelial suspension of a target fungus, such as
Fusarium or Rhizoctonia, several days before or during planting [1].

o Apply methasulfocarb according to treatment groups. For a wettable powder formulation,
prepare a stock solution and serially dilute it to achieve the desired concentrations (e.g., 1, 2,
and 5 mg active ingredient per kg of soil). Apply as a soil drench, ensuring even distribution.

e Sample Collection and Metabolomic Analysis (Optional)

o To investigate the biochemical mode of action, you can adapt methodologies from toxicology
studies [4].

o Cell Culture: Use a relevant cell line (e.g., 3D4/21 porcine alveolar macrophages as a model)
[4].

o Treatment: Expose cells to methasulfocarb at varying concentrations (e.g., 1, 2 uM) and for
different durations (12, 24, 48 hours). Use an MTT assay to determine cell viability and
establish I1Cso values [4].

o Metabolite Extraction: Collect and lyse cells. Add pre-cooled methanol, vortex, and centrifuge.
Pool supernatants, evaporate to dryness, and reconstitute the residue in a mobile phase for
analysis [4].

o LC-MSIMS Analysis: Perform analysis using a system like an AB Sciex ExionLC with a
TripleTOF 5600+ mass spectrometer. Use both positive and negative ion modes for
comprehensive metabolite detection [4].

o Data Processing: Use software like Progenesis QI for preprocessing. ldentify differential
metabolites (VIP > 1, p < 0.05) and perform pathway enrichment analysis (e.g., with
MetaboAnalyst and KEGG) to identify affected pathways such as purine or glutathione
metabolism [4].
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Critical Considerations for Researchers

¢ Regulatory Status: Methasulfocarb is not approved for use in the European Union [1]. All research
should comply with local regulations and institutional biosafety guidelines.

¢ Toxicity: The acute oral LDso in rats is 112 mg/kg, classifying it with moderate toxicity [1]. Appropriate
personal protective equipment (PPE) and safe laboratory practices are mandatory.

o Data Gaps: The available data lacks specific details on soil adsorption, degradation half-life (DTso),
and effects on non-target soil microorganisms. Research could valuably focus on these areas.

Conclusion

This document provides a foundational profile of methasulfocarb and a framework for designing soil
treatment experiments. The proposed workflow and detailed protocols, particularly the metabolomics
analysis, can be adapted to generate robust data on the efficacy and mode of action of methasulfocarb in an

agricultural research context.

Need Custom Synthesis?
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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